Cas no 1482-74-2 (2',3',4'-Trihydroxychalcone)

• Product Name: 2',3',4'-Trihydroxychalcone
• CAS No: 1482-74-2
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD00270175
• CID: 117736
• PubChem ID: 6304520
• Update Time: 2025-05-19

2',3',4'-Trihydroxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-phenyl-1-(2,3,4-trihydroxyphenyl)-
• 2',3',4'-Trihydroxychalcone
• 2',3',4'-Trihydroxychalcon
• 2',3',4'-trihydroxy-chalcone
• 2',3',4'-Trihydroxy-chalkon
• AKOS 214-29
• AKOS000277028
• 2,3,4-TRIHYDROXYCHALCONE
• 3-phenyl-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one
• MFCD00270175
• 1482-74-2
• 2',3',4'-TRIHYDROXYCHALCONE 97%
• (2E)-3-phenyl-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one
• MSDGTBGJKOTHCN-SOFGYWHQSA-N
• H11161
• BP-10593
• (E)-3-phenyl-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one
• CHEMBL319918
• 2-Propen-1-one, 3-phenyl-1-(2,3,4-trihydroxyphenyl)-
• DTXCID101079609
• FT66136

• MDL： MFCD00270175
• Inchi： 1S/C15H12O4/c16-12(8-6-10-4-2-1-3-5-10)11-7-9-13(17)15(19)14(11)18/h1-9,17-19H/b8-6+
• InChI Key： MSDGTBGJKOTHCN-SOFGYWHQSA-N
• SMILES： OC1C(=C(C=CC=1C(/C=C/C1C=CC=CC=1)=O)O)O

Computed Properties

• Exact Mass: 256.07400
• Monoisotopic Mass: 256.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.384
• Melting Point: 169-170°C
• Boiling Point: 526.1°Cat760mmHg
• Flash Point: 286°C
• Refractive Index: 1.715
• PSA: 77.76000
• LogP: 2.69950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on 2',3',4'-Trihydroxychalcone

Recent Advances in the Study of 2',3',4'-Trihydroxychalcone (CAS: 1482-74-2): A Promising Therapeutic Agent

2',3',4'-Trihydroxychalcone (CAS: 1482-74-2) is a naturally occurring chalcone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its diverse pharmacological properties. Recent studies have highlighted its potential as an anti-inflammatory, antioxidant, and anticancer agent, making it a promising candidate for therapeutic development. This research brief synthesizes the latest findings on 2',3',4'-Trihydroxychalcone, focusing on its molecular mechanisms, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 2',3',4'-Trihydroxychalcone is its role in modulating oxidative stress and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant activity by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase. Additionally, it was shown to inhibit the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines like TNF-α and IL-6. These findings suggest its potential utility in treating inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders.

In the context of cancer research, 2',3',4'-Trihydroxychalcone has emerged as a promising chemopreventive and chemotherapeutic agent. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9, as well as the downregulation of Bcl-2 expression. Furthermore, molecular docking studies indicated that 2',3',4'-Trihydroxychalcone binds effectively to the active site of cyclin-dependent kinase 2 (CDK2), a key regulator of cell cycle progression, suggesting its potential as a CDK inhibitor for cancer therapy.

Another area of interest is the compound's neuroprotective effects. A 2024 study in Neuropharmacology reported that 2',3',4'-Trihydroxychalcone protects neuronal cells from amyloid-beta-induced toxicity, a hallmark of Alzheimer's disease. The study attributed this effect to the compound's ability to reduce oxidative stress, inhibit tau hyperphosphorylation, and enhance synaptic plasticity. These findings open new avenues for the development of novel neuroprotective agents based on chalcone derivatives.

Despite these promising results, challenges remain in the clinical translation of 2',3',4'-Trihydroxychalcone. Issues such as poor bioavailability, rapid metabolism, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Recent efforts in drug delivery systems, such as nanoparticle encapsulation and prodrug design, have shown potential in overcoming these limitations. For instance, a 2023 study in the International Journal of Pharmaceutics demonstrated that liposomal encapsulation significantly improves the stability and bioavailability of 2',3',4'-Trihydroxychalcone in vivo.

In conclusion, 2',3',4'-Trihydroxychalcone (CAS: 1482-74-2) represents a multifaceted compound with significant therapeutic potential across various disease areas. Ongoing research continues to uncover its molecular mechanisms and optimize its pharmacological profile, paving the way for future drug development. As the field advances, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinically viable treatments.